Cas no 34034-36-1 (methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate)

Methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate is a versatile intermediate with significant applications in the synthesis of pyrrole derivatives. It offers high purity and stability, enabling efficient reactions with minimal side products. Its unique structure facilitates the development of novel compounds with diverse properties. This product is ideal for researchers and manufacturers seeking reliable materials for organic synthesis.

methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate structure

34034-36-1 structure

Product Name:methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate

CAS No:34034-36-1

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD13178599

CID:1111142

PubChem ID:85786559

Update Time:2025-07-25

methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-formyl-2-methyl-1H-Pyrrole-3-carboxylic acid methyl ester
- methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate
- 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-, methyl ester
- Z1255388392
- SCHEMBL25296768
- MFCD13178599
- EN300-98625
- 34034-36-1
- SY197796
- methyl5-formyl-2-methyl-1H-pyrrole-3-carboxylate
- MDL： MFCD13178599
- Inchi： 1S/C8H9NO3/c1-5-7(8(11)12-2)3-6(4-10)9-5/h3-4,9H,1-2H3
- InChI Key： SFNBEVLWXLNEGZ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C=O)NC=1C)=O

Computed Properties

Exact Mass: 167.058243149g/mol
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59.2Å²

methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate Pricemore >>

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